![molecular formula C23H25N7O B6179414 N-[3-(dimethylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide CAS No. 2378780-19-7](/img/no-structure.png)
N-[3-(dimethylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide
Overview
Description
N-[3-(dimethylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide is a useful research compound. Its molecular formula is C23H25N7O and its molecular weight is 415.5. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[3-(dimethylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide involves the reaction of 3-(dimethylamino)propylamine with 4-(pyridin-3-yl)pyrimidin-2-amine, followed by coupling with 1H-indole-2-carboxylic acid chloride.", "Starting Materials": [ "3-(dimethylamino)propylamine", "4-(pyridin-3-yl)pyrimidin-2-amine", "1H-indole-2-carboxylic acid chloride" ], "Reaction": [ "Step 1: 3-(dimethylamino)propylamine is reacted with 4-(pyridin-3-yl)pyrimidin-2-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the intermediate 5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-N-[3-(dimethylamino)propyl]-1H-indole-2-carboxamide.", "Step 2: The intermediate is then reacted with 1H-indole-2-carboxylic acid chloride in the presence of a base such as triethylamine (TEA) to form the final product N-[3-(dimethylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide.", "Overall reaction: 3-(dimethylamino)propylamine + 4-(pyridin-3-yl)pyrimidin-2-amine + 1H-indole-2-carboxylic acid chloride + DCC + DMAP + TEA → N-[3-(dimethylamino)propyl]-5-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}-1H-indole-2-carboxamide + HCl + N,N'-dicyclohexylurea" ] } | |
CAS No. |
2378780-19-7 |
Molecular Formula |
C23H25N7O |
Molecular Weight |
415.5 |
Purity |
95 |
Origin of Product |
United States |
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